2-THIO-DT CEP
2-THIO-DT CEP
Brand Name:
Vulcanchem
CAS No.:
156783-23-2
VCID:
VC0139251
InChI:
InChI=1S/C48H55N4O8PS/c1-32(2)52(33(3)4)61(57-28-12-27-49)60-42-29-44(51-30-35(6)45(50-47(51)62)59-46(53)36-17-15-34(5)16-18-36)58-43(42)31-56-48(37-13-10-9-11-14-37,38-19-23-40(54-7)24-20-38)39-21-25-41(55-8)26-22-39/h9-11,13-26,30,32-33,42-44H,12,28-29,31H2,1-8H3/t42?,43-,44-,61?/m1/s1
SMILES:
CC1=CC=C(C=C1)C(=O)OC2=NC(=S)N(C=C2C)C3CC(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OP(N(C(C)C)C(C)C)OCCC#N
Molecular Formula:
C48H55N4O8PS
Molecular Weight:
879.022
2-THIO-DT CEP
CAS No.: 156783-23-2
Main Products
VCID: VC0139251
Molecular Formula: C48H55N4O8PS
Molecular Weight: 879.022
| CAS No. | 156783-23-2 |
|---|---|
| Product Name | 2-THIO-DT CEP |
| Molecular Formula | C48H55N4O8PS |
| Molecular Weight | 879.022 |
| IUPAC Name | [1-[(2R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-5-methyl-2-sulfanylidenepyrimidin-4-yl] 4-methylbenzoate |
| Standard InChI | InChI=1S/C48H55N4O8PS/c1-32(2)52(33(3)4)61(57-28-12-27-49)60-42-29-44(51-30-35(6)45(50-47(51)62)59-46(53)36-17-15-34(5)16-18-36)58-43(42)31-56-48(37-13-10-9-11-14-37,38-19-23-40(54-7)24-20-38)39-21-25-41(55-8)26-22-39/h9-11,13-26,30,32-33,42-44H,12,28-29,31H2,1-8H3/t42?,43-,44-,61?/m1/s1 |
| Standard InChIKey | GVVGJTVZBFRCKQ-GRZLEUACSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)OC2=NC(=S)N(C=C2C)C3CC(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OP(N(C(C)C)C(C)C)OCCC#N |
| Last Modified | Aug 20 2021 |
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